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Compound of Interest

Compound Name: 2-Methylheptane

Cat. No.: B165363

This guide provides a detailed overview of the key physical constants of 2-Methylheptane,
specifically its boiling point and density. It is intended for researchers, scientists, and
professionals in drug development who require precise and reliable data for their work. This
document outlines the established values for these properties and describes the standardized
experimental methodologies used for their determination.

Quantitative Data Summary

The physical properties of 2-Methylheptane are crucial for its handling, application, and
purification. The following table summarizes the key quantitative data for its boiling point and

density.
Physical Constant Value Conditions
At standard atmospheric
Boiling Point 116 -118.4 °C pressure (760 mmHQg)[1][2][3]
[41[5]
Density 0.698 g/mL At 25 °C[1][4][5][6]

Experimental Protocols

The accurate determination of physical constants is paramount in chemical research and
industry. The following sections detail the standard methodologies for measuring the boiling
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point and density of volatile organic liquids like 2-Methylheptane.

Determination of Boiling Point (ASTM D1078)

The boiling point of 2-Methylheptane is determined using the standard test method for the
distillation range of volatile organic liquids, as outlined in ASTM D1078.[2][5] This method is
applicable to liquids such as hydrocarbons that are chemically stable during the distillation
process and have a boiling range between 30 and 350 °C.[2][4]

Principle: This method measures the temperature range over which a liquid boils as it is
distilled under controlled conditions. The boiling point is the temperature at which the vapor
pressure of the liquid equals the surrounding atmospheric pressure.[7] For a pure compound
like 2-Methylheptane, this should occur over a very narrow temperature range.

Methodology:

o Apparatus Setup: A specified volume of the 2-Methylheptane sample is placed in a
distillation flask. The flask is connected to a condenser, and a calibrated thermometer is
positioned so that its bulb is just below the vapor outlet to the condenser.

e Heating: The flask is heated at a controlled rate.

o Data Collection: The temperature at which the first drop of condensate falls from the
condenser is recorded as the initial boiling point. The heating is continued, and the
temperature is monitored as the distillation proceeds. The temperature at which the last of
the liquid evaporates from the bottom of the flask is also recorded. For a pure substance, the
boiling point is typically reported as the constant temperature observed during the majority of
the distillation.

e Pressure Correction: Since boiling point is dependent on atmospheric pressure, the
observed boiling point is corrected to the standard pressure of 760 mmHg.

Determination of Density (ASTM D4052)

The density of 2-Methylheptane is determined using the standard test method ASTM D4052,
which covers the determination of density, relative density, and API gravity of liquids by a digital
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density meter.[1][3][6] This method is widely used for petroleum products and other liquid
hydrocarbons.[3]

Principle: This technique utilizes an oscillating U-tube. A small volume of the liquid sample is
introduced into a U-shaped tube, which is then electronically excited to oscillate at its natural
frequency.[3][6] The frequency of oscillation is dependent on the mass of the tube and its
contents. By measuring the change in oscillation frequency when the tube is filled with the
sample compared to when it is filled with a reference substance (usually air and water), the
density of the sample can be accurately calculated.[6]

Methodology:

o Calibration: The digital density meter is calibrated using two reference standards of known
density, typically dry air and distilled water.

o Sample Injection: A small volume (approximately 1-2 mL) of the 2-Methylheptane sample is
injected into the oscillating U-tube, ensuring that no air bubbles are present in the sample
cell.[6]

o Temperature Control: The temperature of the sample cell is precisely controlled to the
desired measurement temperature (e.g., 25 °C), as density is temperature-dependent.

o Measurement: The instrument measures the oscillation period of the U-tube containing the
sample and, based on the calibration data, calculates and displays the density of the sample.

[8]

Visualizations

The following diagrams illustrate the experimental workflows for the determination of the
physical constants of 2-Methylheptane.
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Caption: Workflow for Boiling Point Determination of 2-Methylheptane.
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Caption: Workflow for Density Determination of 2-Methylheptane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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